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Introduction
Dialuminium chloride pentahydroxide, chemically represented as Al₂Cl(OH)₅, is a key

inorganic polymer and a principal component of polyaluminum chloride (PAC). Its applications

span a wide range of fields, from water purification and wastewater treatment to the cosmetics

industry, where it is a common active ingredient in antiperspirants.[1][2] For drug development

professionals, understanding the characterization of this and related aluminum species is

crucial for assessing product stability, efficacy, and potential interactions with biological

systems.

This technical guide provides a comprehensive overview of the characterization of

dialuminium chloride pentahydroxide species. It details the synthesis, key physicochemical

properties, and the analytical techniques employed for its structural and compositional analysis.

This document is intended to serve as a valuable resource for researchers and professionals

engaged in the study and application of this versatile compound.
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The synthesis of dialuminium chloride pentahydroxide is primarily achieved through the

controlled partial hydrolysis of aluminum chloride or the reaction of aluminum hydroxide with

hydrochloric acid.[3][4] The stoichiometry of the reactants, particularly the molar ratio of

hydroxyl ions to aluminum ions (OH/Al), known as basicity, is a critical parameter that dictates

the distribution of the resulting polymeric aluminum species.[3][5]

A common laboratory-scale synthesis involves the reaction of aluminum chloride hexahydrate

with a base, such as sodium hydrogen carbonate.

Experimental Protocol: Synthesis
Reactant Preparation: Prepare aqueous solutions of aluminum chloride hexahydrate

(AlCl₃·6H₂O) and sodium hydrogen carbonate (NaHCO₃) of desired concentrations.

Reaction: Slowly add the sodium hydrogen carbonate solution to the aluminum chloride

solution under vigorous stirring. The reaction proceeds with the evolution of carbon dioxide

gas.

Aging: The resulting solution is typically aged for a specific period, often at an elevated

temperature (e.g., 60-95°C), to promote the formation of polymeric aluminum species.[6][7]

Purification: The final product can be purified to isolate specific aluminum species, if

required.

The general chemical equation for the formation of dialuminium chloride pentahydroxide
can be represented as:

2AlCl₃ + 5H₂O → Al₂Cl(OH)₅ + 5HCl

In practice, the reaction is more complex, leading to a mixture of various polyaluminum

species.

Physicochemical Properties
Dialuminium chloride pentahydroxide is typically a white or yellowish powder or an aqueous

solution.[4] It is highly soluble in water, where it dissociates to form various hydrolyzed

aluminum species.[8]
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Property Value/Description Reference

Molecular Formula Al₂Cl(OH)₅ [9]

Molecular Weight 174.45 g/mol [8]

Appearance
White to yellowish solid or

colorless to yellowish liquid
[4]

Solubility Very soluble in water [8]

Basicity (OH/Al ratio)
Typically ranges from 40% to

90%
[5]

pH of solution (15% w/w) 3.0 - 5.0 [10]

Characterization Techniques
A suite of analytical techniques is employed to characterize the various aluminum species

present in a dialuminium chloride pentahydroxide solution. These methods provide insights

into the structure, composition, and distribution of monomeric, polymeric, and colloidal

aluminum species.

X-ray Diffraction (XRD)
XRD is used to determine the crystalline or amorphous nature of solid dialuminium chloride
pentahydroxide. While many preparations result in an amorphous solid, crystalline phases

can be obtained under controlled drying conditions.[3] For PAC with a high content of the Al₁₃

Keggin ion, a characteristic broad peak is often observed in the 2θ range of 5° to 25°.[3]

Table 1: XRD Data for Crystalline Hydroxyl-Aluminium Chloride
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Crystallographic Parameter Value

Crystal System Triclinic

a 9.1155 Å

b 11.50 Å

c 24.31 Å

α 107.26°

β 94.313°

γ 105.517°

Data obtained under mild drying conditions.[3]

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is a valuable tool for identifying the functional groups and bonding

arrangements within the polyaluminum chloride structure. The spectra of different aluminum

hydroxychlorides reveal peaks corresponding to the Al₁₃O₄(OH)₂₄(H₂O)₁₂⁷⁺ polycation, with the

intensity of these peaks increasing with a higher OH/Al ratio.[9]

Table 2: Key FTIR Peak Assignments for Aluminum Chlorohydrate
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Wavenumber (cm⁻¹) Assignment Reference

~3400-3600
O-H stretching of water and

hydroxyl groups
[11][12]

~1635
H-O-H bending of coordinated

water
[11]

~1080
Al-O-H bending of bridging

hydroxyl groups in polycations
[9]

~970
Deformation of Al-OH and Al-

OH₂
[9]

~780 & 640

Stretching and bending

vibrations of the Al-O

framework

[9]

27Al Nuclear Magnetic Resonance (NMR) Spectroscopy
27Al NMR spectroscopy is a powerful technique for quantifying the distribution of different

aluminum species in solution. Different aluminum coordination environments give rise to

distinct chemical shifts.

Table 3: 27Al NMR Chemical Shifts for Key Aluminum Species
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Chemical Shift
(ppm)

Aluminum Species Coordination Reference

~0
Monomeric Al³⁺

([Al(H₂O)₆]³⁺)
Octahedral (AlO₆) [13][14]

3 - 20

Oligomeric and

polymeric Al species

(non-Keggin)

Octahedral (AlO₆) [13][15]

~62.5 - 63

Tetrahedral Al in

Keggin-Al₁₃

([AlO₄Al₁₂(OH)₂₄(H₂O)

₁₂]⁷⁺)

Tetrahedral (AlO₄) [13][16]

~70
Tetrahedral Al in Al₃₀

polyoxocation
Tetrahedral (AlO₄) [16]

Thermal Analysis (TGA/DSC)
Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are used to

study the thermal decomposition of dialuminium chloride pentahydroxide. The

decomposition of its precursor, aluminum chloride hexahydrate, occurs in several stages,

involving the loss of water and hydrogen chloride.[17]

Table 4: Thermal Decomposition Data for Aluminum Chloride Hexahydrate

Temperature Range (°C) Event

Room Temperature - 270
Incomplete thermal decomposition producing

porous and reactive basic aluminum chloride

Decomposition rates and products are dependent on heating rate and atmosphere.[17]

Speciation by Al-Ferron Complexation
The Al-Ferron timed spectrophotometric method is a widely used technique to differentiate and

quantify aluminum species based on their reaction kinetics with the ferron reagent (8-hydroxy-
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7-iodo-5-quinoline-5-sulfonic acid). The different species are categorized as Ala (monomeric

Al), Alb (polymeric Al), and Alc (colloidal Al).[18][19]

Experimental Protocol: Al-Ferron Speciation

Reagent Preparation: Prepare a buffered ferron reagent solution.

Sample Preparation: Dilute the dialuminium chloride pentahydroxide sample to an

appropriate concentration.

Reaction and Measurement: Mix the sample with the ferron reagent. Measure the

absorbance at a specific wavelength (e.g., 370 nm) at different time intervals (e.g., from 1

minute to 120 minutes).[18]

Data Analysis: The absorbance values are used to calculate the concentrations of Ala, Alb,

and Alc based on their different reaction rates with ferron. A modified method using non-

linear least squares analysis can provide a more precise determination of the Al₁₃ polycation.

[19]

Size Exclusion Chromatography (SEC)
SEC separates molecules based on their hydrodynamic volume, making it a suitable technique

for analyzing the distribution of different-sized aluminum polymers.

Experimental Protocol: Size Exclusion Chromatography

Column and Mobile Phase Selection: Choose an appropriate SEC column and a mobile

phase (e.g., a buffered aqueous solution) compatible with the aluminum species.[20][21]

System Equilibration: Equilibrate the SEC system with the mobile phase until a stable

baseline is achieved.

Sample Injection: Inject a filtered and degassed sample of the dialuminium chloride
pentahydroxide solution onto the column.[22]

Elution and Detection: Elute the sample with the mobile phase. Larger polymeric species will

elute first, followed by smaller oligomers and monomers. Use a suitable detector (e.g.,

refractive index or UV-Vis) to monitor the elution profile.[23]
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Data Analysis: The resulting chromatogram provides information on the molecular size

distribution of the aluminum species.

Visualizing Relationships and Workflows
Logical Relationship: Synthesis Parameters and
Speciation
The following diagram illustrates the influence of key synthesis parameters on the resulting

distribution of aluminum species.

Synthesis Parameters

Aluminum Species Distribution

OH/Al Ratio (Basicity)

Monomeric Al (Ala)

Lower ratio favors

Polymeric Al (Alb, e.g., Al13)

Higher ratio favors

Temperature

Higher temp promotes formation

Aging Time

Longer time increases polymer content

Colloidal Al (Alc)

Can aggregate to form
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Click to download full resolution via product page

Caption: Influence of synthesis parameters on aluminum speciation.

Experimental Workflow: Characterization of Dialuminium
Chloride Pentahydroxide
This diagram outlines a typical experimental workflow for the comprehensive characterization

of dialuminium chloride pentahydroxide.
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Caption: Experimental workflow for characterization.

Conclusion
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The characterization of dialuminium chloride pentahydroxide and its associated species is a

multifaceted process that requires the application of several complementary analytical

techniques. A thorough understanding of the synthesis parameters and their influence on the

final product composition is essential for controlling the properties and performance of this

important inorganic polymer. This guide provides a foundational understanding of the key

characterization methods and their application, which will be of significant value to researchers,

scientists, and drug development professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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